2-Fluoro-3-methylbenzyl bromide
Overview
Description
2-Fluoro-3-methylbenzyl bromide is a chemical and organic intermediate . It is a clear colorless to light yellow liquid .
Molecular Structure Analysis
The molecular formula of 2-Fluoro-3-methylbenzyl bromide is C8H8BrF . Its molecular weight is 203.052 .Physical And Chemical Properties Analysis
2-Fluoro-3-methylbenzyl bromide has a boiling point of 142 °C (40 mmHg), a density of 1.456±0.06 g/cm3 (Predicted), and a refractive index of 1.5465-1.5495 . It is insoluble in water .Scientific Research Applications
Tandem SN2-SNAr Reaction and Synthesis of 4H-1-Benzopyrans
A study by Bunce, Rogers, Nago, and Bryant (2008) demonstrated the application of 2-fluoro-5-nitrobenzyl bromide in synthesizing highly functionalized 4H-1-benzopyrans via a tandem SN2-SNAr reaction. This process, involving active methylene compounds in the presence of potassium carbonate, yields products in 50-92% efficiency. This synthesis method is straightforward and has significant implications in heterocyclic chemistry and pharmaceuticals (Bunce, Rogers, Nago, & Bryant, 2008).
Radiotracers for Positron Emission Tomography (PET)
Zaitsev et al. (2002) developed procedures for synthesizing fluorobenzyl bromides, including 2-fluoro-4-methoxybenzyl bromide, as intermediates in asymmetric synthesis of fluorinated α-amino acids. These compounds are critical in producing radiotracers for PET imaging, a valuable tool in medical diagnostics and research. The optimized synthesis process is compatible with modern automated modules for radiopharmaceutical production (Zaitsev et al., 2002).
Corrosion Inhibition for Mild Steel
A study by Bhaskaran, Pancharatna, Lata, and Singh (2019) explored the anticorrosion impact of a green ionic liquid derived from 2-fluorobenzyl bromide, demonstrating its effectiveness in protecting mild steel in acidic environments. This application is particularly relevant in industrial settings where corrosion resistance is crucial (Bhaskaran, Pancharatna, Lata, & Singh, 2019).
Anticancer Potential of β-Carbolin-2-ium Bromide Derivatives
Mohideen, Kamaruzaman, Meesala, Rosli, Mordi, and Mansor (2017) synthesized 2,9-bis(2-fluorobenzyl)-β-carbolin-2-ium bromide, indicating its potential as an anticancer agent. This compound, characterized by various spectroscopic methods and X-ray crystallography, showcases the relevance of 2-fluoro-3-methylbenzyl bromide derivatives in cancer research (Mohideen et al., 2017).
Solvolysis of Benzyl and Benzoyl Halides
Park, Rhu, Kyong, and Kevill (2019) conducted a kinetic study on the solvolysis of nitrobenzyl bromides, including compounds related to 2-fluoro-3-methylbenzyl bromide. This research provides insight into the reaction mechanisms of benzyl halides, valuable for understanding organic synthesis processes (Park, Rhu, Kyong, & Kevill, 2019).
Safety and Hazards
Mechanism of Action
Target of Action
2-Fluoro-3-methylbenzyl bromide is a chemical compound with the formula C8H8BrF . It is primarily used as a chemical and organic intermediate It is known to be involved in various organic reactions, particularly in carbon-carbon bond-forming reactions .
Mode of Action
It is known that benzylic halides, such as this compound, typically react via sn1 or sn2 pathways . In these reactions, the bromide ion acts as a leaving group, allowing nucleophilic attack at the benzylic carbon .
Biochemical Pathways
It is known to be used in suzuki-miyaura cross-coupling reactions , which are widely applied transition metal-catalyzed carbon-carbon bond-forming reactions .
Pharmacokinetics
It is known that the compound is insoluble in water , which may affect its bioavailability and distribution.
Result of Action
As a chemical and organic intermediate , it is likely to be involved in the synthesis of various other compounds.
Action Environment
It is known that the compound should be stored at temperatures between 2-8°c , suggesting that temperature may affect its stability.
properties
IUPAC Name |
1-(bromomethyl)-2-fluoro-3-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrF/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCGWFNZSJBIAKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)CBr)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80333883 |
Source
|
| Record name | 2-Fluoro-3-methylbenzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80333883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
151412-12-3 |
Source
|
| Record name | 2-Fluoro-3-methylbenzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80333883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 151412-12-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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